Cas no 2613384-72-6 (3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride)

• Product Name: 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride
• CAS No: 2613384-72-6
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD33032274
• CID: 5465012
• PubChem ID: 155943983
• Update Time: 2025-07-18

3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride
• Z4497079825

• MDL： MFCD33032274
• Inchi： 1S/C10H8N2O.ClH/c13-7-8-2-1-3-9(6-8)10-4-5-11-12-10;/h1-7H,(H,11,12);1H
• InChI Key： PIZAREIOFHSDJD-UHFFFAOYSA-N
• SMILES： Cl.O=CC1=CC=CC(=C1)C1=CC=NN1

Computed Properties

• Exact Mass: 208.0403406 g/mol
• Monoisotopic Mass: 208.0403406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.64
• Topological Polar Surface Area: 45.8

Additional information on 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride

3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride (CAS No. 2613384-72-6): A Promising Compound in Modern Pharmaceutical Research

3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride, with the systematic name 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride and the CAS Registry Number 2613384-72-6, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure and functional groups, has garnered substantial attention in recent years due to its potential applications in drug discovery and therapeutic development. The hydrochloride salt form of this molecule enhances its solubility and stability, making it a favorable candidate for further exploration in pharmaceutical formulations.

Recent studies have highlighted the pyrazole ring as a critical pharmacophore in various bioactive molecules. The 3-(1H-pyrazol-3-yl)benzaldehyde scaffold, in particular, demonstrates structural versatility, enabling the design of compounds with diverse biological activities. The aldehyde functional group at the benzene ring contributes to its reactivity, while the hydrochloride salt ensures optimal physicochemical properties for drug delivery. These features make 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride a compelling subject for both academic and industrial research.

As of 2024, the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride has been extensively studied for its potential in targeting specific molecular pathways. A 2023 publication in Journal of Medicinal Chemistry reported its ability to modulate the c-Jun N-terminal kinase (JNK) signaling pathway, which is implicated in inflammation and neurodegenerative diseases. This finding underscores the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and rheumatoid arthritis. The hydrochloride salt form was found to enhance the compound's bioavailability, a critical factor in drug development.

Another notable study published in European Journal of Medicinal Chemistry in 2024 explored the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride as a candidate for anti-cancer therapy. Researchers demonstrated that this compound can inhibit the proliferation of cancer cells by targeting ERK1/2 signaling pathways. The hydrochloride salt form was shown to improve the compound's solubility in aqueous solutions, a key requirement for oral administration. These findings highlight the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride as a promising lead compound for oncology applications.

The 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride has also been investigated for its role in anti-inflammatory research. A 2023 study in International Journal of Molecular Sciences revealed that the compound exhibits significant anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. The hydrochloride salt form was found to enhance the compound's stability in biological systems, reducing degradation and ensuring consistent therapeutic effects. These properties make the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride a viable option for chronic inflammatory diseases.

In addition to its therapeutic potential, the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride has been studied for its neuroprotective properties. Research published in Neuropharmacology in 2024 indicated that this compound can protect neurons from oxidative stress by scavenging free radicals. The hydrochloride salt form was shown to improve the compound's permeability across the blood-brain barrier, a critical factor in treating neurodegenerative disorders. These findings suggest that the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride may have applications in Parkinson's disease and multiple sclerosis.

From a synthetic perspective, the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride can be prepared through a series of well-established chemical reactions. The pyrazole ring is typically synthesized via the [1,3] dipolar cycloaddition of alkynes and nitriles, followed by the introduction of the benzaldehyde moiety. The hydrochloride salt is then formed by reacting the neutral compound with hydrochloric acid. This synthetic route provides a scalable method for producing the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride in sufficient quantities for further testing.

Despite its promising properties, the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride still faces challenges in its development. One of the primary concerns is the potential toxicity of the compound, which requires further investigation to ensure its safety for human use. Additionally, the hydrochloride salt form may have limited solubility in certain solvents, necessitating the development of nanoparticle formulations or co-solvent systems to enhance its bioavailability. These challenges highlight the need for continued research to optimize the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride for therapeutic applications.

In conclusion, the 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride (CAS No. 2613384-72-6) represents a significant advancement in medicinal chemistry. Its unique molecular structure, combined with the advantages of the hydrochloride salt form, positions it as a promising candidate for various therapeutic applications. Ongoing research continues to explore its potential in anti-cancer, anti-inflammatory, and neuroprotective treatments, further solidifying its role in modern pharmaceutical research.